3-(4-methylbenzyl)-2-(((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one

• IUPAC Name: 3-[(4-methylphenyl)methyl]-2-[[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C26H19F3N4O2S/c1-16-9-11-17(12-10-16)14-33-24(34)20-7-2-3-8-21(20)30-25(33)36-15-22-31-23(32-35-22)18-5-4-6-19(13-18)26(27,28)29/h2-13H,14-15H2,1H3
• InChI Key: CTENGHZWAUHKGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N=C2SCC4=NC(=NO4)C5=CC(=CC=C5)C(F)(F)F
• Molecular Formula: C26H19F3N4O2S
• Molecular Weight: 508.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several rings and functional groups. The trifluoromethyl group is electron-withdrawing, which could influence the electronic structure of the molecule. The oxadiazole and quinazolinone rings are aromatic, which could contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents used. The trifluoromethyl group could potentially undergo reactions with nucleophiles. The oxadiazole ring might be able to participate in electrophilic substitution reactions. The quinazolinone ring could potentially undergo reactions at the carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could influence its solubility in different solvents. The aromatic rings could contribute to the compound’s UV/Vis absorption spectrum.

Scientific Research Applications

Radical Trifluoromethylation

The trifluoromethyl group (CF₃) plays a crucial role in pharmaceuticals, agrochemicals, and materials. Recent advances in radical trifluoromethylation have expanded its applications. Researchers have developed methods to introduce CF₃ groups into carbon-centered radical intermediates, enabling the synthesis of novel compounds with enhanced properties. .

Crystal Engineering

The compound’s crystal structure can be studied to understand its packing arrangement, intermolecular interactions, and potential applications in crystal engineering. .

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be interesting to investigate its biological activity, given the presence of functional groups that are often found in biologically active compounds.